Cas no 2229328-69-0 (3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine)

• Product Name: 3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine
• CAS No: 2229328-69-0
• MF: C₉H₁₀F₃NOS
• MW: 237.242011547089
• CID: 6274390
• PubChem ID: 165681039
• Update Time: 2025-10-23

3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine
• EN300-1973709
• 2229328-69-0
• 3-{[5-(trifluoromethyl)thiophen-2-yl]oxy}pyrrolidine

• Inchi： 1S/C9H10F3NOS/c10-9(11,12)7-1-2-8(15-7)14-6-3-4-13-5-6/h1-2,6,13H,3-5H2
• InChI Key： GHHHGOVFAPNZPV-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1OC1CNCC1

Computed Properties

• Exact Mass: 237.04351960g/mol
• Monoisotopic Mass: 237.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine

Comprehensive Overview of 3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine (CAS No. 2229328-69-0)

3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine (CAS No. 2229328-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrrolidine ring with a trifluoromethyl-substituted thiophene moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its CAS number 2229328-69-0 serves as a critical identifier for researchers and regulatory bodies.

The growing interest in 3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine is driven by its potential applications in drug discovery, particularly in the development of small-molecule therapeutics. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are desirable properties for bioactive compounds. Researchers are exploring its utility in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with current trends in precision medicine and personalized therapeutics.

In agrochemical research, 3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine is investigated for its role in developing next-generation pesticides. The thiophene scaffold is known for its insecticidal and herbicidal properties, while the pyrrolidine ring contributes to improved bioavailability. This dual functionality positions the compound as a promising candidate for sustainable agriculture, a hot topic among environmentalists and farmers alike.

The synthesis of 3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine involves multi-step organic reactions, including nucleophilic substitution and catalytic cross-coupling. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. These methodologies are frequently searched by chemists seeking efficient synthetic routes for complex heterocycles.

From a commercial perspective, the demand for CAS No. 2229328-69-0 is rising due to its versatility in R&D pipelines. Pharmaceutical companies are particularly interested in its potential to address undruggable targets, a challenge highlighted in recent AI-driven drug discovery discussions. Additionally, its relevance to green chemistry principles aligns with global efforts to reduce chemical waste and improve process efficiency.

Safety and handling of 3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine adhere to standard laboratory protocols. While not classified as hazardous, proper PPE (personal protective equipment) is recommended during handling. This aligns with frequently searched queries about chemical safety and lab best practices.

In conclusion, 3-{5-(trifluoromethyl)thiophen-2-yloxy}pyrrolidine (CAS No. 2229328-69-0) represents a cutting-edge compound with broad applications in life sciences and material innovation. Its unique structure and functional groups make it a focal point for researchers tackling global health and environmental sustainability challenges. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of bioactive chemistry.